Cas no 110124-76-0 (β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-)
110124-76-0 structure
Product Name:β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-
CAS No:110124-76-0
MF:C39H64O13
MW:740.917674064636
CID:192597
PubChem ID:3437856
Update Time:2024-03-01
β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl 4-O-b-D-glucopyranosyl-
- (25R)-5α-spirostan-3β-ol 3-O-[O-β-D-glucopyranosyl(1 -> 4)-β-D-galactopyranoside]
- AtroposideC
- Capsicoside B2
- TTS 9
- β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-
- CHEBI:192858
- DTXSID70869343
- 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl)oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Tiqueside
- Spirostan-3-yl 4-O-hexopyranosylhexopyranoside
- 110124-76-0
- (3beta,5alpha,25R)-Spirostan-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
- DTXSID801151339
-
- Inchi: 1S/C39H64O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-35-33(46)31(44)34(27(16-41)50-35)51-36-32(45)30(43)29(42)26(15-40)49-36/h18-36,40-46H,5-17H2,1-4H3
- InChI Key: GUSVHVVOABZHAH-UHFFFAOYSA-N
- SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O
Computed Properties
- Exact Mass: 740.43469209g/mol
- Monoisotopic Mass: 740.43469209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 52
- Rotatable Bond Count: 6
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 22
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 197Ų
Experimental Properties
- PSA: 196.99000
- LogP: 1.44220
β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
110124-76-0 (β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk